![molecular formula C14H14BrNO2S B5720142 N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide](/img/structure/B5720142.png)
N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide
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Overview
Description
N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide, also known as BDBS, is a chemical compound that belongs to the class of sulfonamide compounds. This compound has been extensively studied for its potential applications in medicinal chemistry. BDBS has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
Scientific Research Applications
N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been found to exhibit anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to have anti-microbial activity against a wide range of bacteria and fungi.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide is not fully understood. However, studies have suggested that this compound may exert its biological activities by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. In addition, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells by activating the p53 pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been found to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to have anti-microbial activity against a wide range of bacteria and fungi.
Advantages and Limitations for Lab Experiments
N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied for its potential applications in medicinal chemistry. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, the toxicity and pharmacokinetics of this compound have not been fully evaluated.
Future Directions
There are several future directions for the research on N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide. One direction is to further investigate the mechanism of action of this compound. Another direction is to evaluate the toxicity and pharmacokinetics of this compound. In addition, future studies could focus on the development of this compound as a potential therapeutic agent for the treatment of inflammatory diseases, cancer, and microbial infections. Finally, future studies could investigate the potential applications of this compound in other areas of medicinal chemistry.
Synthesis Methods
The synthesis of N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide involves the reaction of 4-bromonitrobenzene with 2,5-dimethylbenzenesulfonamide in the presence of a reducing agent. The reaction is carried out in a polar solvent such as ethanol or methanol. The resulting product is then purified by recrystallization to obtain pure this compound.
properties
IUPAC Name |
N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrNO2S/c1-10-3-4-11(2)14(9-10)19(17,18)16-13-7-5-12(15)6-8-13/h3-9,16H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZZIKPCATXRLSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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